Cas no 33429-68-4 (1-Chloro-2-(dichloromethyl)-3-fluoro-4-nitrobenzene)

• Product Name: 1-Chloro-2-(dichloromethyl)-3-fluoro-4-nitrobenzene
• CAS No: 33429-68-4
• MF: C₇H₃Cl₃FNO₂
• MW: 258.461622476578
• CID: 2185405
• Update Time: 2023-11-19

1-Chloro-2-(dichloromethyl)-3-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(dichloromethyl)-3-fluoro-4-nitrobenzene
• CID 23270174

• Inchi： 1S/C7H3Cl3FNO2/c8-3-1-2-4(12(13)14)6(11)5(3)7(9)10/h1-2,7H
• InChI Key： BFLQMKLVEVJJNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(Cl)Cl)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.921
• Monoisotopic Mass: 256.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8